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Compound of Interest

Compound Name: Helium-4 atom

Cat. No.: B1232308 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe handling of

cryogenic materials like liquid Helium-4 is paramount. Adherence to strict safety protocols is

crucial to mitigate the inherent risks associated with its extremely low temperatures and

potential for oxygen displacement. This guide provides essential, immediate safety and

logistical information, including operational and disposal plans, to foster a secure laboratory

environment.

Quantitative Safety Data
The following table summarizes key quantitative data for liquid Helium-4, critical for safe

handling and emergency preparedness.
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Parameter Value Hazards

Boiling Point -268.9°C (-452.1°F)

Extreme cold can cause

severe cryogenic burns

(frostbite) to skin and eyes.[1]

[2][3]

Liquid Density 125 g/L
Spills can rapidly expand into a

large volume of gas.

Gas Expansion Ratio 1:750

A small volume of liquid

evaporates into a large volume

of gas, displacing oxygen.

Oxygen Deficiency Hazard Simple Asphyxiant

Helium gas is non-toxic but

can displace oxygen in the air

to levels that do not support

life, leading to dizziness,

unconsciousness, and death

without warning.[2][4][5]

Personal Protective Equipment (PPE)
The minimum required PPE for handling liquid Helium-4 is designed to protect against

cryogenic burns and splashes.
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PPE Item Specification Rationale

Eye/Face Protection

Safety glasses with side

shields and a full-face shield.

[6][7]

Protects against splashes of

liquid helium which can cause

immediate and severe eye

damage.[2][3]

Hand Protection
Loose-fitting, insulated

cryogenic gloves.[4][6]

Provides thermal protection

against the extreme cold of

liquid helium. Loose fit allows

for quick removal if liquid gets

inside.[8]

Body Protection

Long-sleeved shirt or lab coat,

and long trousers without cuffs.

[4][7] A cryogenic apron is also

recommended.[6][8]

Prevents skin contact with

liquid helium. Cuffs on trousers

can trap cryogenic liquid.[7]

Footwear
Closed-toe, non-porous shoes.

[4][7]

Protects feet from spills and

splashes. Porous materials

can absorb and trap liquid

helium against the skin.[7]

Experimental Protocol: Safe Handling and Transfer
of Liquid Helium-4
This protocol outlines the standard operating procedure for safely transferring liquid Helium-4

from a storage dewar to an experimental apparatus.

1. Preparation:

Ensure the work area is well-ventilated to prevent the accumulation of helium gas and
potential oxygen deficiency.[4] An oxygen monitor should be used in enclosed spaces.[4]
Inspect all PPE for damage before use.[7]
Secure the storage dewar and the receiving vessel to prevent tipping.
Ensure a clear path for movement and that emergency exits are unobstructed.

2. Donning PPE:
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Put on safety glasses, long-sleeved lab coat, and closed-toe shoes.
Put on cryogenic gloves.
Wear a full-face shield over the safety glasses.[7]

3. Transfer Procedure:

Use a designated transfer line designed for cryogenic liquids. Inspect the line for any signs of
damage or frost build-up.
Slowly insert the transfer line into the storage dewar. A rapid insertion can cause thermal
shock and splashing.
To initiate the flow, slightly pressurize the dewar according to the manufacturer's instructions.
Monitor the transfer process continuously. Do not leave the transfer unattended.
Avoid overfilling the receiving vessel.
Once the transfer is complete, slowly and carefully remove the transfer line.

4. Post-Transfer and Disposal:

Vent any remaining pressure in the storage dewar to a safe, well-ventilated area.
Cap the storage dewar and the receiving vessel securely.
Allow any spilled liquid helium to evaporate completely.[9] Do not attempt to clean up a liquid
helium spill.
Return the storage dewar to its designated storage location.
For disposal of excess liquid helium, allow it to evaporate in a well-ventilated area away from
personnel. Do not pour liquid helium down the drain.

5. Doffing PPE:

Remove the face shield and cryogenic gloves.
Remove the lab coat.
Wash hands thoroughly.

Emergency Procedures
Skin Contact: In case of skin contact with liquid helium, immediately flush the affected area

with copious amounts of lukewarm water.[1][2] Do not use hot water or dry heat.[3] Seek

immediate medical attention for any suspected frostbite.[2][3]
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Eye Contact: If liquid helium splashes into the eyes, immediately flush with lukewarm water

for at least 15 minutes and seek immediate medical attention.[1][2]

Inhalation: If someone is suspected of asphyxiation due to helium inhalation, move the victim

to fresh air immediately.[2][5] If breathing has stopped, provide artificial respiration. Seek

immediate medical attention.[2]

Logical Workflow for Safe Handling of Liquid
Helium-4
The following diagram illustrates the key decision points and procedural flow for safely working

with liquid Helium-4.
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Caption: Workflow for the safe handling of liquid Helium-4.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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